Cas no 39205-68-0 (1-methyl-3-nitro-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-3-nitro-1H-pyrazole-4-carboxylic acid
• CAS No: 39205-68-0
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• CID: 1500580
• PubChem ID: 18332515
• Update Time: 2025-04-21

1-methyl-3-nitro-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-nitropyrazole-4-carboxylic Acid
• AKOS006278520
• QC-3638
• AGN-PC-01UH0M
• RW4055
• 1-Methyl-3-nitropyrazol-4-carbonsaeure
• 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-nitro-
• SureCN8786420
• 1-methyl-3-nitro-4-pyrazolecarboxylic acid
• 1-methyl-3-nitro-1H-pyrazole-4-carboxylic acid
• 1-Methyl-3-nitro-4-pyrazolcarbonsaeure
• AKOS006278520; QC-3638; AGN-PC-01UH0M; RW4055; 1-Methyl-3-nitropyrazol-4-carbonsaeure; 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-nitro-; SureCN8786420; 1-methyl-3-nitro-4-pyrazolecarboxylic acid; 1-methyl-3-nitro-1H-pyrazole-4-carboxylic acid; 1-Methyl-3-nitro-4-pyrazolcarbonsaeure;
• SMXDRRLYXOTORT-UHFFFAOYSA-N
• EN300-138546
• SCHEMBL8786420
• G75267
• 1-methyl-3-nitro-1H-pyrazole-4-carboxylicacid
• DTXSID00592899
• 39205-68-0
• STL415394

• MDL： MFCD02091507
• Inchi： 1S/C5H5N3O4/c1-7-2-3(5(9)10)4(6-7)8(11)12/h2H,1H3,(H,9,10)
• InChI Key： SMXDRRLYXOTORT-UHFFFAOYSA-N
• SMILES： OC(C1C([N+](=O)[O-])=NN(C)C=1)=O

Computed Properties

• Exact Mass: 171.02805
• Monoisotopic Mass: 171.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.26